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Compound of Interest

Compound Name: Neophyl chloride

Cat. No.: B057190

An In-depth Technical Guide to Neophyl Chloride

Introduction

Neophyl chloride, a halogenated organic compound, is a versatile reagent in organic
synthesis.[1][2] This guide provides a comprehensive overview of its chemical identity,
properties, synthesis, and applications, tailored for researchers, scientists, and professionals in
drug development. Its unique structure, featuring a neopentyl-like framework, imparts unusual
reactivity, particularly in nucleophilic substitution reactions, making it a subject of interest for
organic chemists.[3]

Chemical Identity
e IUPAC Name: (1-Chloro-2-methylpropan-2-yl)benzene[3][4]
o CAS Number: 515-40-2[2][3][4][5]

o Other Names: (Chloro-tert-butyl)benzene, 1-chloro-2-methyl-2-phenylpropane, (3-chloro-tert-
butyl)benzene, (2-Chloro-1,1-dimethylethyl)benzene[3][5][6]

Physicochemical Properties

The physical and chemical properties of neophyl chloride are summarized in the table below.
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Property Value Reference

Molecular Formula C1oH13Cl [L1121[31[4115]

Molecular Weight 168.66 g/mol [11[31[5]
Clear, colorless to slightly

Appearance o [11[3]
yellow liquid

Density 1.047 g/cm3 at 25 °C [31[7]

. , 223 °C (decomposes); 97-98
Boiling Point 315171

°C at 10 mmHg

Refractive Index

nD20 1.5249

[5]

Insoluble in water; Soluble in

Solubility organic solvents like ether and [1]
benzene
Stable at room temperature in
. closed containers under
Stability [1]

normal storage and handling

conditions.

Synthesis of Neophyl Chloride

Neophyl chloride can be synthesized through several methods. The most common industrial

preparation involves the electrophilic aromatic substitution of benzene with methallyl chloride.

Synthesis from Benzene and Methallyl Chloride

This widely used method involves the reaction of benzene with methallyl chloride using

concentrated sulfuric acid as a catalyst.[3][5][8]

The following protocol is adapted from Organic Syntheses.[8]

Materials:

» Benzene (purified): 500 g (570 ml, 6.4 moles)
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Methallyl chloride (redistilled): 201 g (219 ml, 2.22 moles)
Concentrated sulfuric acid (sp. gr. 1.84): 34.6 g (18.8 ml)
Anhydrous sodium sulfate

Distilled water

Procedure:

In a 2-liter three-necked flask equipped with a mechanical stirrer, thermometer, and dropping
funnel, combine the benzene and concentrated sulfuric acid.

Cool the mixture to 20°C.

Add the methallyl chloride dropwise over a period of 12 hours, maintaining vigorous stirring
and keeping the temperature at 20°C using a water bath.

After the addition is complete, transfer the reaction mixture to a 1-liter separatory funnel and
remove the sulfuric acid layer.

Wash the remaining benzene solution with four 200-ml portions of distilled water until the
final washing is neutral to litmus. This will cause the amber color to disappear, leaving a
colorless solution.[8]

Dry the benzene solution with anhydrous sodium sulfate.
Remove the benzene by distillation under a pressure of about 45 mm.

Pour the liquid residue into a 500-ml flask and distill through a 40-cm Vigreux column under
reduced pressure.

Collect the neophyl chloride fraction boiling at 97-98°C /10 mm. The expected yield is 262—
275 g (70-73%).[8]
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Caption: Synthesis of Neophyl Chloride via Electrophilic Aromatic Substitution.

Other Synthetic Routes

o From Neophyl Alcohol: Neophyl chloride was first synthesized by Haller and Ramart via a
nucleophilic substitution reaction of neophyl alcohol with thionyl chloride.[3]

o Free Radical Halogenation: It can also be prepared by the free radical halogenation of tert-
butylbenzene.[3]

Reactivity and Applications

Neophyl chloride's reactivity is heavily influenced by the "neopentyl effect,” where the bulky
tert-butyl group sterically hinders Sn2 nucleophilic substitution at the a-carbon.[3] Additionally,
the absence of 3-hydrogens prevents B-hydride elimination reactions.[3] These characteristics
make it a valuable precursor for intermediates that are resistant to common substitution and
elimination pathways.[3]

Key Reactions and Applications:
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o Organometallic Reagents: It readily forms a Grignard reagent and can be used to prepare
the versatile organolithium reagent, neophyl lithium, by reaction with lithium.[3][5]

» Organic Synthesis: It serves as a crucial intermediate in the production of pharmaceuticals,
agrochemicals, and other fine chemicals.[1][2]

e Specific Syntheses: It is used in the synthesis of Phenyltin and can be an intermediate for
medicines and spices.[9]

Safety Information

Neophyl chloride is an irritant and requires careful handling.

Hazard GHS Hazard Precautionary
. Reference
Category Pictogram Statement Statements
P264, P280,
GHSO07:
) o ) H315: Causes P302+P352,
Skin Irritation Exclamation o [11[3]
skin irritation P332+P317,
mark
P362+P364
GHSO07: H319: Causes P264, P280,
Eye Irritation Exclamation serious eye P305+P351+P33  [1][3]
mark irritation 8, P337+P317
P261, P271,
] GHSO07: H335: May P304+P340,
Respiratory _ _
o Exclamation cause respiratory  P319, [1][3]
Irritation
mark irritation P403+P233,
P405

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container under an inert
atmosphere.[1]

Conclusion

Neophyl chloride is a significant chemical intermediate with unique reactivity due to its
neopentyl structure. A thorough understanding of its properties, synthesis, and safe handling
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procedures is essential for its effective and safe utilization in research and industrial
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [[TUPAC name and CAS number for neophyl chloride].
BenchChem, [2025]. [Online PDF]. Available at:
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chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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